Cas no 1019610-08-2 (N-Phenethylpyridin-3-amine)

• Product Name: N-Phenethylpyridin-3-amine
• CAS No: 1019610-08-2
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 1095546
• PubChem ID: 21293908
• Update Time: 2025-09-26

N-Phenethylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-Phenethylpyridin-3-amine
• N-(2-phenylethyl)pyridin-3-amine
• 1019610-08-2
• AKOS000227233
• SCHEMBL15904401
• 3-Pyridinamine, N-(2-phenylethyl)-

• Inchi： 1S/C13H14N2/c1-2-5-12(6-3-1)8-10-15-13-7-4-9-14-11-13/h1-7,9,11,15H,8,10H2
• InChI Key： GCICMCPFLZNCEC-UHFFFAOYSA-N
• SMILES： N(C1C=NC=CC=1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines